Cas no 205873-56-9 (3,4-Diacetoamidebenzoic Acid)

• Product Name: 3,4-Diacetoamidebenzoic Acid
• CAS No: 205873-56-9
• Molecular Formula: C₁₁H₁₁N₂O₄-
• Molecular Weight: 235.21604
• MDL: MFCD00238577
• CID: 92350
• PubChem ID: 2735923

3,4-Diacetoamidebenzoic Acid Properties

Names and Identifiers

• 3,4-Bis(acetamido)benzoic acid
• 3,4-Diacetamidobenzoic acid
• 3,4-Bis(acetylamino)benzoic acid
• 3,4-di(acetylamino)benzoic acid
• PS-3139
• SB77204
• 205873-56-9
• SCHEMBL3891611
• A879546
• DTXSID80371023
• Benzoic acid,3,4-bis(acetylamino)-
• 3,4-DIACETAMIDOBENZOICACID
• Oprea1_843920
• Benzoic acid, 3,4-bis(acetylamino)-
• MFCD00238577
• Maybridge1_006001
• HMS558I17
• CS-0206563
• AKOS024318899

• MDL： MFCD00238577
• InChIKey： GHTLCMPYQOFKCS-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12N2O4/c1-6(14)12-9-4-3-8(11(16)17)5-10(9)13-7(2)15/h3-5H,1-2H3,(H,12,14)(H,13,15)(H,16,17)
• SMILES： CC(NC1=C(NC(C)=O)C=C(C(O)=O)C=C1)=O

Computed Properties

• Exact Mass: 236.08000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 236.07970687g/mol
• Heavy Atom Count: 17
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 6
• Surface Charge: -1
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• LogP: 1.44760
• PSA: 95.50000
• Melting Point: 226-228°C
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• Color/Form: powder
• Solubility: Not determined
• Density: 1.404±0.06 g/cm3 (20 ºC 760 Torr),

3,4-Diacetoamidebenzoic Acid Security Information

• Safety Instruction： S24/25
• Dangerous goods sign：
• Hazard Statement： Irritant

3,4-Diacetoamidebenzoic Acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%